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Compound of Interest

Compound Name: 6H05 TFA

Cat. No.: B10761728 Get Quote

Essential Safety and Handling Guide for 6H05
TFA
This guide provides immediate and essential safety protocols for handling 6H05 TFA
(Trifluoroacetic acid salt of 6H05), a potent and selective allosteric inhibitor of the oncogenic K-

Ras (G12C) mutant.[1][2][3] Adherence to these procedures is critical to minimize exposure risk

and ensure a safe laboratory environment. The primary hazard associated with 6H05 TFA is

the trifluoroacetic acid (TFA) component, a strong, corrosive acid.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when handling 6H05 TFA. The

following table summarizes the required PPE.
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Equipment Specification Purpose Volume Guidance

Eye and Face

Protection

ANSI-approved

chemical splash

goggles.[5]

Protects eyes from

splashes.

A face shield is

recommended for

handling volumes

greater than 100 mL.

Hand Protection
Chemical-resistant

nitrile gloves.

Protects skin from

contact.

For high-volume

applications (>500

mL), heavy-duty

gloves such as butyl

rubber or Viton are

required. Double

gloving is

recommended.

Body Protection

A properly fitting lab

coat, buttoned to full

length.

Protects against spills

and splashes.

For larger volumes, a

chemical-resistant

apron is

recommended.

Footwear Closed-toed shoes.
Protects feet from

spills.
N/A

Respiratory Protection

Not generally required

when used in a fume

hood.

Protects against

inhalation of vapors.

If use outside a fume

hood is necessary, a

respiratory protection

analysis should be

performed by

Environmental Health

& Safety (EHS).

Operational Protocol: Safe Handling of 6H05 TFA
This protocol outlines the step-by-step procedure for safely handling 6H05 TFA in a laboratory

setting.

1. Engineering Controls and Preparation:
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Fume Hood: All work with 6H05 TFA must be conducted in a properly functioning chemical

fume hood. The sash should be kept at the lowest practical height.

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible in the work area.

Clear Workspace: Before starting, clear the fume hood of all unnecessary items and

decontaminate the work surface.

2. Handling the Compound:

Don PPE: Wear all required PPE before entering the designated work area.

Avoid Dust: When handling the solid, lyophilized powder, use caution to avoid creating dust.

Solution Preparation: If preparing a solution, slowly add the 6H05 TFA to the solvent. To

avoid a violent reaction, always add the acid or acidic salt to the diluent, never the other way

around.

3. Post-Handling Procedures:

Decontamination: Upon completion of work, decontaminate all surfaces and equipment that

may have come into contact with the compound.

Hand Washing: Wash hands thoroughly after handling the product.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding eyelids open. Seek immediate medical attention.

Skin Contact: Immediately move to a safety shower and rinse the affected area for at least

15 minutes. Remove contaminated clothing while rinsing. Seek medical attention if irritation

occurs.
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Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.

Ingestion: Rinse the mouth with cold water. Do NOT induce vomiting. Seek immediate

medical attention.

Spills:

Minor Spill (<50 mL inside a fume hood): Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable, sealed container for disposal.

Major Spill (>50 mL or any spill outside a fume hood): Evacuate the laboratory

immediately and alert others. Activate the fire alarm and call emergency services. Post a

"NO ENTRY" sign on the door. Do not re-enter until cleared by emergency personnel.

Disposal Plan
All waste containing 6H05 TFA must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste containing 6H05 TFA in a designated,

clearly labeled, and sealed hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name. Do not use abbreviations.

Storage: Store hazardous waste in a designated satellite accumulation area.

Disposal: Arrange for pickup by your institution's Environmental Health & Safety department.

Empty containers should be rinsed before disposal as they may contain hazardous residue.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and safety procedures for handling

6H05 TFA.
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Start: Prepare to Handle 6H05 TFA

Is all required PPE available and worn correctly?

Is a certified chemical fume hood available?

Yes

STOP: Obtain correct PPE before proceeding

No

Proceed with handling inside fume hood

Yes

STOP: Do not handle outside of a fume hood

No

Spill Occurs

Accident

Work Complete

No AccidentMinor Spill (<50mL in hood)

Yes

Major Spill (>50mL or outside hood)

No

Absorb with inert material and dispose as hazardous waste Evacuate, alert others, and call emergency services

Decontaminate surfaces and equipment

Dispose of all waste as hazardous

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6H05 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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